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Compound of Interest

Compound Name: Undec-10-en-1-amine

Cat. No.: B011845

Essential Safety and Handling Guide for Undec-10-
en-l-amine

This guide provides crucial safety, operational, and disposal protocols for the handling of
Undec-10-en-1-amine (CAS: 62595-52-2) in a laboratory setting.[1] It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name: Undec-10-en-1-amine

Synonyms: 1-Amino-10-undecene, 10-Undecen-1-amine
CAS Number: 62595-52-2

Molecular Formula: C11H23N

Molecular Weight: 169.31 g/mol

Primary Hazards:

Undec-10-en-1-amine is classified as a corrosive substance that causes severe skin burns
and eye damage.[2]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE is mandatory when handling Undec-10-en-1-amine to

prevent direct contact and inhalation.

Personal Protective

Body Part . Specifications
Equipment
Must conform to EN 166 (EU)
o or NIOSH (US) standards. A
Safety Goggles with Side o
Eyes/Face face shield is recommended
Shields or Face Shield ) ]
when pouring or if splashes
are likely.[3]
Nitrile gloves are a suitable
Skin Chemical-Resistant Gloves option. Inspect gloves for any

damage before use.[3]

Lab Coat or Chemical

Protective Apron

Wear a lab coat with long
sleeves. An impervious

chemical protective apron is

recommended when pouring.

[3]

Respiratory

Full-Face Respirator

Required if exposure limits are
exceeded, or if irritation or
other symptoms are
experienced. To be used in a
well-ventilated area, preferably

within a fume hood.[3]

Footwear

Closed-Toe Shoes

Shoes should be made of a
material impervious to

chemicals.[3]

Operational Plan

A systematic approach to handling Undec-10-en-1-amine from receipt to disposal is critical for

laboratory safety.
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Receiving and Inspection

» Upon receipt, visually inspect the container for any signs of damage or leaks.

» Verify that the container is properly labeled with the chemical name, CAS number, and
hazard pictograms.

o Ensure the Safety Data Sheet (SDS) is accessible.

Storage

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[4][5]

o Keep the container tightly closed and stored under an inert atmosphere like nitrogen. Some
sources recommend refrigeration at 4°C for long-term storage.

o Store in a designated area for corrosive materials.

Handling and Use

e Preparation: Before handling, ensure all necessary PPE is donned correctly.[5] Verify the
functionality of the nearest safety shower and eyewash station.[3]

» Ventilation: Conduct all work in a well-ventilated area, preferably within a chemical fume
hood.[4][6]

» Dispensing: When transferring or pouring, do so carefully to avoid splashes and the
generation of aerosols.[3] Use non-sparking tools.[6]

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling.[4][6]

Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation I . .
respiration. Get medical attention as soon as

possible.[7][8]

Immediately remove contaminated clothing.
_ Wash the contaminated skin with soap and
Skin Contact ) )
water for at least 15 minutes.[7][9] Seek medical

attention if irritation persists.[8]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[8]

Eye Contact [9] Remove contact lenses if present and easy
to do. Continue rinsing. Get immediate medical
attention.[10]

Do NOT induce vomiting.[11] If the person is
Ingestion conscious, give a glass of water or milk.[9] Get

medical attention immediately.

Spill Response

o Evacuate personnel from the immediate area.
o Wear appropriate PPE, including respiratory protection.
» Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material into a designated, labeled, and sealed container for hazardous
waste.[12]

¢ Ventilate the area and wash the spill site after material pickup is complete.[4]

Disposal Plan

Proper disposal of Undec-10-en-1-amine and its contaminated waste is essential to prevent
environmental harm and ensure regulatory compliance.
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Waste Identification and Segregation

» All waste containing Undec-10-en-1-amine, including the pure substance, contaminated
labware (e.g., pipettes, flasks), and spill cleanup materials, is classified as hazardous waste.
[12]

e Do not mix this waste with non-hazardous waste.[12]

Containment and Labeling

o Collect all Undec-10-en-1-amine waste in a designated, compatible, and properly sealed
container.[12]

e The container must be clearly labeled as "Hazardous Waste: Undec-10-en-1-amine" and
include the appropriate hazard symbols.

Disposal Procedure

o Dispose of the hazardous waste through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for the disposal of corrosive and
environmentally hazardous chemical waste.

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste. The empty, rinsed container can then be disposed of as regular trash after
removing or defacing the label.[13]

Experimental Workflow and Safety Protocol
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Operational Workflow for Handling Undec-10-en-1-amine
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Caption: Workflow for the safe handling of Undec-10-en-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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